Ibotalactone B

• CAS RN: 123562-49-2
• Molecular Formula: C25H28O14
• Molecular Weight: 552.5 g/mol
• IUPAC Name: (1R,4aS,8S,8aS)-8-[(2S,3R,4S,5S,6R)-6-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-1-methyl-3-oxo-4,4a,8,8a-tetrahydro-1H-pyrano[3,4-c]pyran-5-carboxylic acid
• InChI: InChI=1S/C25H28O14/c1-10-19-12(7-18(29)37-10)13(23(33)34)8-36-24(19)39-25-22(32)21(31)20(30)16(38-25)9-35-17(28)5-3-11-2-4-14(26)15(27)6-11/h2-6,8,10,12,16,19-22,24-27,30-32H,7,9H2,1H3,(H,33,34)/b5-3+/t10-,12-,16-,19-,20-,21+,22-,24+,25+/m1/s1
• InChI Key: LNUWWJOQXXRYFK-WTRMFIOSSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]2[C@H](CC(=O)O1)C(=CO[C@H]2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)/C=C/C4=CC(=C(C=C4)O)O)O)O)O)C(=O)O
• SMILES: CC1C2C(CC(=O)O1)C(=COC2OC3C(C(C(C(O3)COC(=O)C=CC4=CC(=C(C=C4)O)O)O)O)O)C(=O)O

Description

Ibotalactone B is a small molecule inhibitor that has been shown to be effective against a wide range of bacterial species. It belongs to the class of lactone natural products, which are produced by a variety of microorganisms. Ibotalactone B has been shown to have potent antibacterial activity, making it a promising candidate for the development of new antibiotics.

Scientific Research Applications

Antifungal Activity

Ibomycin, a polyketide macrolactone closely related to Ibotalactone B, has demonstrated potent antifungal activity, particularly against Cryptococcus neoformans. This discovery highlights the potential of Ibotalactone B in antimicrobial research. The effectiveness of Ibomycin in penetrating the cell wall of C. neoformans suggests that Ibotalactone B might have similar properties, offering a novel approach to targeting fungal infections (Robbins et al., 2016).

Ocular Protection

Theissenolactone C, structurally similar to Ibotalactone B, has been studied for its ocular-protective effects in cases of endotoxin-induced uveitis. It showed efficacy in reducing ocular inflammatory responses and glial activation, suggesting potential applications for Ibotalactone B in treating uveitis and other retinal inflammatory diseases (Lin et al., 2018).

Potential Pharmacological Effects

Research has uncovered diverse pharmacological effects of compounds like Spironolactone, which may be relevant to Ibotalactone B. These include tumor immunosurveillance stimulation, DNA repair inhibition, and viral infection mitigation. These novel functions are linked to the ability of such compounds to induce rapid degradation of critical proteins, presenting an intriguing area for further exploration of Ibotalactone B's capabilities (Gabbard et al., 2020).